Cas no 83221-55-0 (potassium sodium dihydrogen 5,5'-[carbonylbis[imino(5-methoxy-2-sulphonato-4,1-phenylene)azo]]bis[6-amino-4-hydroxynaphthalene-2-sulphonate])

• Product name: potassium sodium dihydrogen 5,5'-[carbonylbis[imino(5-methoxy-2-sulphonato-4,1-phenylene)azo]]bis[6-amino-4-hydroxynaphthalene-2-sulphonate]
• CAS No: 83221-55-0
• MF: C₃₅H₂₈KN₈NaO₁₇S₄
• MW: 1022.98829460144
• CID: 734129

potassium sodium dihydrogen 5,5'-[carbonylbis[imino(5-methoxy-2-sulphonato-4,1-phenylene)azo]]bis[6-amino-4-hydroxynaphthalene-2-sulphonate] Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5,5'-[carbonylbis[imino(5-methoxy-2-sulfo-4,1-phenylene)azo]]bis[6-amino-4-hydroxy-,potassium sodium salt (9CI)
• potassium sodium dihydrogen 5,5'-[carbonylbis[imino(5-methoxy-2-sulphonato-4,1-phenylene)azo]]bis[6-amino-4-hydroxynaphthalene-2-sulphonate]
• potassium,sodium,2-[2-(2-imino-8-oxo-6-sulfonaphthalen-1-yl)hydrazinyl]-5-[[4-[2-(2-imino-8-oxo-6-sulfonaphthalen-1-yl)hydrazinyl]-2-methoxy-5-sulfonatophenyl]carbamoylamino]-4-methoxybenzenesulfonate
• CID 136272519
• Einecs 280-233-4
• Potassium sodium dihydrogen 5,5'-(carbonylbis(imino(5-methoxy-2-sulphonato-4,1-phenylene)azo))bis(6-amino-4-hydroxynaphthalene-2-sulphonate)

• Inchi： 1S/C35H30N8O17S4.K.Na/c1-59-27-11-23(40-42-33-19(36)5-3-15-7-17(61(47,48)49)9-25(44)31(15)33)29(63(53,54)55)13-21(27)38-35(46)39-22-14-30(64(56,57)58)24(12-28(22)60-2)41-43-34-20(37)6-4-16-8-18(62(50,51)52)10-26(45)32(16)34;;/h3-14,44-45H,36-37H2,1-2H3,(H2,38,39,46)(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;/q;2*+1/p-2/b42-40+,43-41+;;
• InChI Key： HWGFJXNIRHIFIX-DZZZRWBXSA-L
• SMILES： [K+].S(C1C=C(C2C(=C(C=CC=2C=1)N)/N=N/C1C=C(C(=CC=1S(=O)(=O)[O-])NC(NC1C(=CC(=C(C=1)S(=O)(=O)[O-])/N=N/C1=C(C=CC2C=C(C=C(C=21)O)S(=O)(=O)O)N)OC)=O)OC)O)(=O)(=O)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 66
• Rotatable Bond Count: 10
• Complexity: 1990
• Topological Polar Surface Area: 458